cis-(Z)-Flupentixol Dihydrochloride
cis-(Z)-Flupentixol Dihydrochloride
Brand Name:
Vulcanchem
CAS No.:
51529-01-2
VCID:
VC0023768
InChI:
InChI=1S/C23H25F3N2OS.2ClH/c24-23(25,26)17-7-8-22-20(16-17)18(19-4-1-2-6-21(19)30-22)5-3-9-27-10-12-28(13-11-27)14-15-29;;/h1-2,4-8,16,29H,3,9-15H2;2*1H/b18-5-;;
SMILES:
C1CN(CCN1CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCO.Cl.Cl
Molecular Formula:
C23H25F3N2OS • 2HCl
Molecular Weight:
507.4 g/mol
cis-(Z)-Flupentixol Dihydrochloride
CAS No.: 51529-01-2
Reference Standards
VCID: VC0023768
Molecular Formula: C23H25F3N2OS • 2HCl
Molecular Weight: 507.4 g/mol
CAS No. | 51529-01-2 |
---|---|
Product Name | cis-(Z)-Flupentixol Dihydrochloride |
Molecular Formula | C23H25F3N2OS • 2HCl |
Molecular Weight | 507.4 g/mol |
IUPAC Name | 2-[4-[(3Z)-3-[2-(trifluoromethyl)thioxanthen-9-ylidene]propyl]piperazin-1-yl]ethanol;dihydrochloride |
Standard InChI | InChI=1S/C23H25F3N2OS.2ClH/c24-23(25,26)17-7-8-22-20(16-17)18(19-4-1-2-6-21(19)30-22)5-3-9-27-10-12-28(13-11-27)14-15-29;;/h1-2,4-8,16,29H,3,9-15H2;2*1H/b18-5-;; |
Standard InChIKey | IOVDQEIIMOZNNA-MHKBYHAFSA-N |
Isomeric SMILES | C1CN(CCN1CC/C=C\2/C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCO.Cl.Cl |
SMILES | C1CN(CCN1CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCO.Cl.Cl |
Canonical SMILES | C1CN(CCN1CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCO.Cl.Cl |
Appearance | Assay:≥95%A crystalline solid |
Synonyms | 4-[3-[(3Z)-2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene]propyl]-1-piperazineethanol Hydrochloride; α-Flupenthixol Hydrochloride; cis-Flupentixol Hydrochloride; Emergil; Fluanxol; Siplarol; Metamin; |
PubChem Compound | 5282483 |
Last Modified | Nov 11 2021 |
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